Cas no 1451393-50-2 (3-Carboxy-2-chloropyridine-5-boronic acid)

• Product Name: 3-Carboxy-2-chloropyridine-5-boronic acid
• CAS No: 1451393-50-2
• MF: C₆H₅BClNO₄
• MW: 201.372200727463
• MDL: MFCD13181645
• CID: 4733603
• Update Time: 2023-08-15

3-Carboxy-2-chloropyridine-5-boronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Carboxy-2-chloropyridine-5-boronic acid
• 5-Borono-2-chloronicotinic acid
• BC001626
• Z1414

• MDL： MFCD13181645
• Inchi： 1S/C6H5BClNO4/c8-5-4(6(10)11)1-3(2-9-5)7(12)13/h1-2,12-13H,(H,10,11)
• InChI Key： BYEBVRVKFQUMBP-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=C(B(O)O)C=N1

Computed Properties

• Exact Mass: 201
• Monoisotopic Mass: 201
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.6